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Compound of Interest

Compound Name: Cuprous potassium cyanide

Cat. No.: B1143649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive material safety data sheet (MSDS) information for

cuprous potassium cyanide, also known as potassium dicyanocuprate(I). The information is

tailored for researchers, scientists, and professionals in drug development, presenting key data

in a structured format with detailed experimental context.

Chemical Identification and Properties
Cuprous potassium cyanide is an inorganic coordination compound with the chemical

formula KCu(CN)₂.[1] In this complex, a central copper(I) ion is coordinated by two cyanide

ligands, forming the dicyanocuprate(I) anion, [Cu(CN)₂]⁻, with a potassium counter-ion.[1] It is

recognized by several synonyms, including potassium copper(I) cyanide and potassium

cuprocyanide.[1]

Table 1: Physical and Chemical Properties of Cuprous Potassium Cyanide
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Property Value Reference

Chemical Formula KCu(CN)₂ or C₂CuKN₂ [1]

Molar Mass 154.68 g/mol [2]

Appearance White crystalline solid [1]

Solubility Water soluble

Density Denser than water [3]

CAS Number 13682-73-0 [1]

Hazard Identification and Toxicological Profile
Cuprous potassium cyanide is classified as a highly toxic substance. The primary hazard is

associated with the cyanide moiety, which is a potent inhibitor of cellular respiration.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Reference

Acute Toxicity, Oral 2
H300: Fatal if

swallowed
[4]

Acute Toxicity, Dermal 1
H310: Fatal in contact

with skin
[4]

Acute Toxicity,

Inhalation
2 H330: Fatal if inhaled

Hazardous to the

Aquatic Environment,

Acute Hazard

1
H400: Very toxic to

aquatic life

Hazardous to the

Aquatic Environment,

Long-term Hazard

1

H410: Very toxic to

aquatic life with long

lasting effects

Genetic Defects
H340: May cause

genetic defects
[4][5]
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Contact with acids liberates highly toxic hydrogen cyanide gas (EUH032).[4][5] The substance

is also corrosive and can cause severe injury, burns, or death upon inhalation, ingestion, or

skin/eye contact. Reaction with water or moist air may release toxic and corrosive gases.

Experimental Protocols
3.1. Determination of Free Cyanide by Argentometric Titration (Liebig-Denigés Method)

This method is a standard procedure for quantifying free (uncomplexed) cyanide in solutions

containing copper-cyanide complexes.

Principle: Free cyanide ions react with a standardized silver nitrate (AgNO₃) solution to form

a soluble dicyanoargentate(I) complex ([Ag(CN)₂]⁻). The endpoint is detected when all free

cyanide has been consumed, and the excess silver nitrate reacts with an indicator, typically

potassium iodide (KI), to form a persistent turbidity due to the precipitation of silver iodide

(AgI).[6]

Reagents:

Standardized silver nitrate solution (e.g., 0.1 M)

Potassium iodide indicator solution (e.g., 10%)[7]

Sodium hydroxide solution (to maintain alkaline conditions)

General Procedure:

A known volume of the cuprous potassium cyanide sample solution is taken and diluted

with deionized water.

An alkaline environment is ensured by adding a sodium hydroxide solution.

A small amount of potassium iodide indicator is added to the solution.[7]

The solution is titrated with the standardized silver nitrate solution with constant stirring.

The endpoint is the first appearance of a permanent faint turbidity (opalescence) due to

the formation of silver iodide.
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The concentration of free cyanide is calculated based on the volume of silver nitrate

solution consumed.

3.2. Determination of Total Copper Content

The total copper concentration can be determined using various analytical techniques,

including volumetric titration and atomic absorption spectroscopy.[6] A classic volumetric

method is the short iodide method.

Principle: The sample is treated with acids to decompose the cyanide complex and oxidize

Cu(I) to Cu(II). The Cu(II) ions then oxidize iodide ions (I⁻) to iodine (I₂), which is

subsequently titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution using a

starch indicator.

Reagents:

Concentrated Nitric Acid (HNO₃) and Hydrochloric Acid (HCl)

Sulfuric Acid (H₂SO₄)

Bromine water

Ammonium Hydroxide (NH₄OH)

Acetic Acid (CH₃COOH)

Potassium Iodide (KI)

Standardized Sodium Thiosulfate solution

Starch indicator solution

General Procedure:

A measured volume of the sample solution is acidified with HCl and HNO₃ and

evaporated.[8]

Sulfuric acid is added, and the solution is heated to fumes to remove nitrates.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1582781
https://www.911metallurgist.com/blog/analytical-method-for-determination-of-copper-in-cyanide-solution/
https://www.911metallurgist.com/blog/analytical-method-for-determination-of-copper-in-cyanide-solution/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solution is diluted, and bromine water is added to ensure all copper is in the Cu(II)

state.[8]

Ammonium hydroxide is added to neutralize the solution, followed by acetic acid.[8]

Potassium iodide is added, which reacts with Cu(II) to produce iodine.[8]

The liberated iodine is immediately titrated with a standard sodium thiosulfate solution to a

pale yellow color.

Starch indicator is added, and the titration is continued until the blue color disappears.[8]

The copper content is calculated from the volume of titrant used.

Safe Handling and Emergency Procedures
4.1. Handling and Storage

Handle the substance only in a well-ventilated area, preferably in a chemical fume hood.[9]

Avoid contact with skin, eyes, and clothing.[4][8] Do not breathe dust or vapors.[4]

Personal Protective Equipment (PPE) is mandatory: wear appropriate gloves (nitrile or

neoprene), safety goggles, a face shield, and a lab coat.[10][11]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Keep away from acids, water, and incompatible materials.[12] Store in a secured area.[10]

4.2. First Aid Measures

Inhalation: Move the victim to fresh air immediately.[4][8] If breathing is difficult, provide

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4][8]

Skin Contact: Immediately remove all contaminated clothing.[4][8] Gently wash the affected

area with plenty of soap and water for at least 15-20 minutes.[7][4][8] Seek immediate

medical attention.[4][8]
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Eye Contact: Immediately rinse cautiously with water for several minutes.[4][8] Remove

contact lenses if present and easy to do. Continue rinsing.[4][8] Seek immediate medical

attention.[4][8]

Ingestion: Rinse mouth.[4][8] Do NOT induce vomiting. Seek immediate medical attention

and call a poison control center.[4][8]

4.3. Spill Response Workflow

The following diagram outlines the logical workflow for responding to a spill of cuprous
potassium cyanide.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with Inert Material
(Clay, Sand, Diatomaceous Earth)

Carefully Sweep or Shovel
into a Labeled, Sealed Container

Decontaminate Spill Area
with appropriate solution (e.g., bleach solution),

followed by water

Dispose of Contaminated Material
as Hazardous Waste

Report Incident to EHS

Click to download full resolution via product page

Caption: Workflow for handling a cuprous potassium cyanide spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[7][4][8]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[4][8]

Specific Hazards: Fire will produce irritating, corrosive, and/or toxic gases. Contact with

water may generate heat and increase the concentration of fumes.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[4][8]

Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.[4][8]

Reactivity: Highly reactive material.[4][8] Contact with acids liberates very toxic hydrogen

cyanide gas.[4][8] Fusion with metal chlorates, perchlorates, nitrates, or nitrites can cause

violent explosions.[7]

Conditions to Avoid: Moisture and direct sunlight.[4]

Incompatible Materials: Strong acids, strong oxidizing agents.

This guide is intended to provide essential safety information and should be used in

conjunction with a comprehensive risk assessment and adherence to all applicable institutional

and regulatory safety protocols. Always consult the most current Safety Data Sheet provided by

the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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